Cas no 74832-35-2 (1,5-Naphthalenedisulfonic acid, 3-amino-8-hydroxy-)

• Product Name: 1,5-Naphthalenedisulfonic acid, 3-amino-8-hydroxy-
• CAS No: 74832-35-2
• MF: C₁₀H₉NO₇S₂
• MW: 319.310960531235
• CID: 540449
• PubChem ID: 19006709
• Update Time: 2025-04-19

1,5-Naphthalenedisulfonic acid, 3-amino-8-hydroxy- Chemical and Physical Properties

Names and Identifiers

• 1,5-Naphthalenedisulfonic acid, 3-amino-8-hydroxy-
• 3-amino-8-hydroxynaphthalene-1,5-disulfonic acid
• DTXSID90597313
• 74832-35-2
• SCHEMBL5728137

• Inchi： 1S/C10H9NO7S2/c11-5-3-6-8(19(13,14)15)2-1-7(12)10(6)9(4-5)20(16,17)18/h1-4,12H,11H2,(H,13,14,15)(H,16,17,18)
• InChI Key： LYHAPFBXMNSTEZ-UHFFFAOYSA-N
• SMILES： S(C1C=C(C=C2C(=CC=C(C2=1)O)S(=O)(=O)O)N)(=O)(=O)O

Computed Properties

• Exact Mass: 318.98204397g/mol
• Monoisotopic Mass: 318.98204397g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 561
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 172Ų